Cas no 2228667-69-2 (tert-butyl N-methyl-N-{2-1-(2-methylpropyl)-1H-pyrazol-3-yl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-methyl-N-{2-1-(2-methylpropyl)-1H-pyrazol-3-yl-1-oxopropan-2-yl}carbamate
• CAS No: 2228667-69-2
• MF: C₁₆H₂₇N₃O₃
• MW: 309.40388417244
• CID: 6448564
• PubChem ID: 165621369
• Update Time: 2025-05-21

tert-butyl N-methyl-N-{2-1-(2-methylpropyl)-1H-pyrazol-3-yl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-{2-1-(2-methylpropyl)-1H-pyrazol-3-yl-1-oxopropan-2-yl}carbamate
• 2228667-69-2
• EN300-1883573
• tert-butyl N-methyl-N-{2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1-oxopropan-2-yl}carbamate

• Inchi： 1S/C16H27N3O3/c1-12(2)10-19-9-8-13(17-19)16(6,11-20)18(7)14(21)22-15(3,4)5/h8-9,11-12H,10H2,1-7H3
• InChI Key： TYJRKQBZMQQKMQ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CN(CC(C)C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.20524173g/mol
• Monoisotopic Mass: 309.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-methyl-N-{2-1-(2-methylpropyl)-1H-pyrazol-3-yl-1-oxopropan-2-yl}carbamate

Comprehensive Overview of tert-butyl N-methyl-N-{2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1-oxopropan-2-yl}carbamate (CAS No. 2228667-69-2)

The compound tert-butyl N-methyl-N-{2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1-oxopropan-2-yl}carbamate (CAS No. 2228667-69-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and tert-butyl carbamate moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in the context of inflammation and metabolic disorders.

One of the key reasons for the growing interest in tert-butyl N-methyl-N-{2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1-oxopropan-2-yl}carbamate is its structural similarity to known bioactive molecules. The pyrazole core is a common pharmacophore found in many FDA-approved drugs, which underscores its relevance in medicinal chemistry. Recent studies have explored its potential as a precursor for kinase inhibitors, a class of compounds that has gained attention for their role in targeted cancer therapies. This aligns with current trends in precision medicine, where researchers seek novel scaffolds to develop more effective and selective treatments.

From a synthetic chemistry perspective, the tert-butyl carbamate (Boc) group in this compound serves as a protective group for amines, a feature widely utilized in peptide synthesis and combinatorial chemistry. This functionality is particularly valuable in the development of peptide-based therapeutics, a rapidly expanding field driven by advancements in biotechnology. The compound’s CAS No. 2228667-69-2 is frequently searched in academic and industrial databases, reflecting its importance as a building block for complex molecular architectures.

In addition to its pharmaceutical applications, tert-butyl N-methyl-N-{2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1-oxopropan-2-yl}carbamate has garnered attention in material science. Its robust chemical stability and functional groups make it a candidate for designing advanced polymers and coatings. Researchers are investigating its potential in creating smart materials that respond to environmental stimuli, a hot topic in sustainable technology. This dual applicability in both life sciences and material engineering highlights its versatility.

The compound’s nomenclature, while complex, is a testament to its intricate structure. Breaking it down: the tert-butyl group provides steric bulk, the N-methyl moiety enhances solubility, and the pyrazole ring contributes to electronic diversity. Such features are critical in rational drug design, where small modifications can significantly alter biological activity. This has led to a surge in literature exploring structure-activity relationships (SAR) for derivatives of this compound.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 2228667-69-2. With increasing emphasis on green chemistry, synthetic routes for this compound are being optimized to reduce waste and improve atom economy. Researchers are exploring catalytic methods and renewable solvents to align with global sustainability goals. These efforts resonate with the broader scientific community’s push toward eco-friendly chemical processes.

Looking ahead, the demand for tert-butyl N-methyl-N-{2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]-1-oxopropan-2-yl}carbamate is expected to rise, driven by its multifaceted applications. Its role in fragment-based drug discovery, a cutting-edge approach to identifying lead compounds, further cements its relevance. As the scientific community continues to unravel its potential, this compound stands as a testament to the innovation driving modern chemistry and biotechnology.